3-amino-N-(2-phenylethyl)benzamide

• IUPAC Name: 3-amino-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C15H16N2O/c16-14-8-4-7-13(11-14)15(18)17-10-9-12-5-2-1-3-6-12/h1-8,11H,9-10,16H2,(H,17,18)
• InChI Key: RUCCIRQTLQFVOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC(=CC=C2)N
• Molecular Formula: C15H16N2O
• DSSTOX Substance ID: DTXSID10445105
• Molecular Weight: 240.30 g/mol
• CAS No.: 81882-72-6

Description

3-amino-N-(2-phenylethyl)benzamide, also known as 1-benzoyl-3-phenyl-2-propanamine, is an organic compound that is used in a variety of scientific research applications. It is a white solid compound that is soluble in water and organic solvents, making it an ideal choice for laboratory experiments. This compound is used in a variety of biochemical and physiological studies, and has been found to have a number of advantages and limitations for laboratory experiments.

Scientific Research Applications

Anticonvulsant Activity

Research indicates that derivatives of 3-amino-N-(2-phenylethyl)benzamide exhibit anticonvulsant properties. Studies have explored various analogues, such as 4-amino-N-(1-phenylethyl)benzamide, revealing their potential in mitigating convulsions induced by electroshock. However, alterations in the structure, such as acylation, alkylation, or modifications to the phenylethyl group, can significantly impact their anticonvulsant potency and toxicity (Clark & Davenport, 1987). Additionally, compounds like 4-amino-N-(2,6-diethylphenyl)benzamide, related to ameltolide, have shown effectiveness in anticonvulsant models, surpassing phenytoin in certain tests (Lambert et al., 1995).

Chemical Synthesis and Reactions

This compound plays a role as an intermediate in various chemical reactions. For instance, it is involved in the deamination of amines, forming 2-phenylethyl benzoate through the nitrosoamide decomposition process (White, 2003). Moreover, it serves as a starting material in the synthesis of other complex compounds, such as substituted N-{[2-(aminocarbonyl)phenylamino]thioxomethyl}benzamides and 2-aryl-quinazolin-4(3H)-ones (Mohebat et al., 2015).

Antioxidant Activity

Amino-substituted benzamide derivatives, closely related to this compound, have been studied for their antioxidant properties. These compounds demonstrate potential as powerful antioxidants by scavenging free radicals, with their electrochemical oxidation mechanisms being crucial for understanding their free radical scavenging activity (Jovanović et al., 2020).

Medicinal Chemistry and Drug Discovery

This compound derivatives are explored in medicinal chemistry for their potential therapeutic applications. One example includes its role in the synthesis of glycine benzamides as potent agonists for the GPR139 receptor, indicating its importance in drug discovery processes (Dvorak et al., 2015).

Mechanism of Action

While the specific mechanism of action for “3-amino-N-(2-phenylethyl)benzamide” is not mentioned in the search results, it’s worth noting that benzamide derivatives are often used in the pharmaceutical industry and can be found in potential drug compounds.

Future Directions

Benzamide derivatives, including “3-amino-N-(2-phenylethyl)benzamide”, have wide-ranging applications in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents. The development of green, rapid, and efficient synthetic methods for these compounds can be of considerable importance.